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Compound of Interest

Compound Name: 4-Chloro-2-ethylaniline

Cat. No.: B151697

This technical guide provides a detailed overview of the GHS classification, handling, and
safety precautions for 4-Chloro-2-ethylaniline (CAS No: 30273-39-3). The information is
intended for researchers, scientists, and professionals in drug development and other
laboratory settings.

GHS Classification

4-Chloro-2-ethylaniline is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary hazards are acute toxicity, suspected mutagenicity
and carcinogenicity, and high toxicity to aquatic life.[1]

Signal Word: Danger|[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin[1]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects[1]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[1]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 ]
Environment, Acute Hazard life[1]
Hazardous to the Aquatic H410: Very toxic to aquatic life
) ) Category 1 ) ]
Environment, Chronic Hazard with long lasting effects[2]

Toxicological Data

Detailed experimental protocols and specific quantitative toxicity values (e.g., LD50, LC50) for
4-Chloro-2-ethylaniline are not available in the aggregated public safety data. The hazard
classification is based on data from analogous compounds and computational models. For
similar chloroaniline compounds, high acute toxicity is well-documented. For example, p-
Chloroaniline has an oral LD50 of 300 mg/kg in rats and a dermal LD50 of 360 mg/kg in
rabbits.[2][3][4]

Note: Detailed experimental protocols for the toxicological endpoints listed are not provided in
publicly available safety data sheets. This information is typically proprietary to the entities that
conducted the original toxicology studies.

Handling and Safety Precautions
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Due to the high acute toxicity and suspected long-term health effects, stringent safety
measures are required when handling 4-Chloro-2-ethylaniline.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[3]

e Use a closed system to minimize the release of dust or vapor.[5]

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

A summary of required PPE is presented in the workflow diagram below.

PPE Type Specification Purpose

Chemical-resistant gloves Prevents dermal absorption, as
Hand Protection (e.g., Butyl rubber, Nitrile).[3] the substance is toxic in

[6] contact with skin.

Safety goggles or a face Protects eyes from splashes or

Eye/Face Protection )
shield.[3][6] dust.

) ] Lab coat or chemical-resistant Prevents contamination of
Skin/Body Protection ] ] ]
suit.[3][6] personal clothing and skin.

Use an approved/certified ] ] )
) ) ) ) ) Prevents inhalation of toxic
Respiratory Protection respirator or equivalent in case
) o o dust or vapors.
of insufficient ventilation.[3]

Hygiene Measures

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]
e Wash hands thoroughly after handling the substance.

 Remove contaminated clothing immediately and wash it before reuse.[6]
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Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]
o Keep locked up or in an area accessible only to qualified or authorized personnel.[2]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[3][4][5]

Hazard Response and Spill Management

The following diagrams outline the logical workflows for responding to hazards and managing
accidental spills.
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Required PPE

L Protective Clothing / Lab Coat

L mpervious Gloves
Always Wear
>
Identifled Hazards Always Wear > Splash Goggles / Face Shield
A
H351: Suspected Carci e st
: Suspe arcinogen o q
P o9 First Aid Measures
Always [Wear
Skin Contact:

Remove contaminated clothing,
rinse skin with water.

General:
Call a POISON CENTER
or doctor immediately.

yvy

- Inhalation:
jgl Move to fresh air, call physician.

Ingestion:
L Give water, seek immediate
medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GHS classification and handling precautions for 4-
Chloro-2-ethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151697#ghs-classification-and-handling-precautions-
for-4-chloro-2-ethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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